Cas no 64640-74-0 (Benzaldehyde,4-hydroxy-, 2-(3,4-dihydro-4-oxo-1-phthalazinyl)-2-methylhydrazone)

• Product Name: Benzaldehyde,4-hydroxy-, 2-(3,4-dihydro-4-oxo-1-phthalazinyl)-2-methylhydrazone
• CAS No: 64640-74-0
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796289444
• CID: 506163
• PubChem ID: 135580647
• Update Time: 2025-04-19

Benzaldehyde,4-hydroxy-, 2-(3,4-dihydro-4-oxo-1-phthalazinyl)-2-methylhydrazone Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-hydroxy-, 2-(3,4-dihydro-4-oxo-1-phthalazinyl)-2-methylhydrazone
• 4-[[2-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]methyl]-2H-phthalazin-1-one
• DTXSID40983247
• 4-({2-[(4-Hydroxyphthalazin-1-yl)methyl]hydrazinyl}methylidene)cyclohexa-2,5-dien-1-one
• 64640-74-0

• Inchi： 1S/C16H14N4O2/c21-12-7-5-11(6-8-12)9-17-18-10-15-13-3-1-2-4-14(13)16(22)20-19-15/h1-9,18,21H,10H2,(H,20,22)/b17-9+
• InChI Key： WKRWEOVBGMXGTB-RQZCQDPDSA-N
• SMILES： O=C1C2C=CC=CC=2C(CN/N=C/C2C=CC(=CC=2)O)=NN1

Computed Properties

• Exact Mass: 294.11182
• Monoisotopic Mass: 294.111676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6
• XLogP3: 2.4

Experimental Properties

• Density: 1.34
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.681
• PSA: 82.59